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The table below summarizes the key information on EIPA's solubility and typical handling:

Property Description

Aqueous Solubility Insoluble [1] [2].

Solubility in DMSO 60 mg/mL (200.16 mM) [1] [3].

Recommended Stock Prepared in DMSO at high concentration (e.g., 25-110 mg/mL) [3] [2].

Aqueous Working
Solutions

Should be prepared immediately before use from a DMSO stock and used

promptly [3] [2].

EIPA must first be dissolved in DMSO to create a concentrated stock solution, which is then diluted into

aqueous buffers for experiments [3] [2]. The general workflow for preparing a stable working solution is

illustrated below:
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Experimental Protocols from Literature

The following table details specific protocols for preparing EIPA solutions from cited literature, which you

can use as a reference for your own experiments.

Application / Study
Stock Solution
Preparation

Working Solution / In-vivo Formulation Citation

Cell Research (X.

laevis oocyte)

40 mg/mL or 110

mg/mL in DMSO [3].

100 µM in standard NaCl-containing

solution; incubation time 30 min [3] [2].

[3] [2]

In-vivo
Administration
(Mouse model)

40 mg/mL or 110

mg/mL in DMSO [3].

Clear Solution: 2 mg/mL or 5.5 mg/mL in

5% DMSO, 40% PEG300, 5% Tween-80,
50% ddH₂O [1] [3].

[1] [3]

Troubleshooting Common Issues

Here are some common problems you might encounter and how to address them:

Problem: Precipitation in Aqueous Buffer

Cause: EIPA is inherently insoluble in water [1] [2].
Solution: Ensure the final concentration of DMSO in your working solution does not exceed the

validated level (e.g., 5% as in the in-vivo formulations [3]). Vortex or sonicate the mixture after
dilution to achieve a clear solution before use [3].

Problem: Loss of Biological Activity

Cause: Using an old, improperly stored, or repeatedly freeze-thawed stock solution. Moisture-
absorbing DMSO can also reduce solubility and compound stability over time [3].

Solution:
Always use fresh, anhydrous DMSO to prepare stock solutions [3].

Store stock solutions properly: For long-term storage, keep at -20°C for 1 year or
-80°C for 2 years [2].

Avoid freeze-thaw cycles: Aliquot the stock solution into single-use vials.
Prepare aqueous working solutions freshly on the day of the experiment and use them

immediately [3] [2].
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The molecular interactions of EIPA that underpin its use in research are summarized in the following

diagram:

EIPA

NHE1
Inhibition

  Primary Target
  IC₅₀: 0.033 μg/mL

TRPP3 Channel
Inhibition

  IC₅₀: 10.5 μM

Macropinocytosis

  Blocks Process

↓ Intracellular pH (pH_i) ↓ Ca²⁺ Uptake ↓ Macropinocytosis

Altered Cell Proliferation,
Migration, and Death

(Potential Anti-cancer Effects)
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To cite this document: Smolecule. [Core Stability Facts and Preparation]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b526952#eipa-stability-in-aqueous-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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